Cas no 5333-76-6 (Ethanol,2-(phenylamino)-, 1-acetate)

Ethanol,2-(phenylamino)-, 1-acetate structure
5333-76-6 structure
Product Name:Ethanol,2-(phenylamino)-, 1-acetate
CAS No:5333-76-6
MF:C10H13NO2
MW:179.215722799301
CID:385810
PubChem ID:220088
Update Time:2025-04-19

Ethanol,2-(phenylamino)-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-(phenylamino)-, 1-acetate
    • 2-anilinoethyl acetate
    • 1-Acetoxy-2-anilino-aethan
    • 1-acetoxy-2-anilino-ethane
    • 2-(phenylamino)ethyl acetate
    • AC1L585F
    • AC1Q684A
    • AR-1C9685
    • CTK4J7646
    • Essigsaeure-(2-anilino-aethylester)
    • N-(2-Acetoxyethyl)anilin
    • N-< 2-Acetoxy-ethyl> -anilin
    • NSC2343
    • SureCN5950512
    • DTXSID00277437
    • 5333-76-6
    • NSC-2343
    • SCHEMBL5950512
    • ACETIC ACID, 2-ANILINOETHYL ESTER
    • Inchi: 1S/C10H13NO2/c1-9(12)13-8-7-11-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3
    • InChI Key: FZMXXXBUHOWPTC-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CCNC1C=CC=CC=1

Computed Properties

  • Exact Mass: 179.09469
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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